Cas no 2166251-13-2 ((S)-(1-Ethyl-pyrrolidin-3-yl)-methanol)

• Product Name: (S)-(1-Ethyl-pyrrolidin-3-yl)-methanol
• CAS No: 2166251-13-2
• MF: C₇H₁₅NO
• MW: 129.20
• MDL: MFCD32834766
• CID: 5088673
• PubChem ID: 28064486
• Update Time: 2024-03-01

(S)-(1-Ethyl-pyrrolidin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• ((S)-1-ethylpyrrolidin-3-yl)methanol
• (S)-(1-Ethyl-pyrrolidin-3-yl)-methanol

• MDL： MFCD32834766
• Inchi： 1S/C7H15NO/c1-2-8-4-3-7(5-8)6-9/h7,9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： OQESQLHTMOOSST-ZETCQYMHSA-N
• SMILES： [C@H]1(CO)CCN(CC)C1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines